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Compound of Interest

Benzeneethanol, alpha,alpha,4-
Compound Name:

trimethyl-
CAS No.: 20834-59-7
Cat. No.: B1581702

Get Quote

Executive Summary

This guide addresses the physicochemical properties, regulatory status, and application
protocols for p-Cymen-8-ol (CAS 1197-01-9).[1] Unlike its phenolic structural analogs (e.g.,
Thymol, Carvacrol), p-Cymen-8-ol is a tertiary alcohol.[1] This structural distinction renders it
chemically stable against oxidative browning, making it a critical alternative for formulations
requiring herbaceous/citrus notes without the discoloration risks associated with phenols.[1]

Target Audience: Formulation Scientists, Flavor Chemists, and Pharmacokineticists.[1]

Physicochemical & Reqgulatory Profile[1][2][3]
Identity & Properties

p-Cymen-8-ol is an achiral tertiary alcohol formed via the oxidation of p-Cymene.[1] Its lack of
chirality simplifies analytical quantification (no enantiomeric separation required).
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Property

Specification

IUPAC Name

2-(4-methylphenyl)propan-2-ol

Common Synonyms

p-cymen-8-ol; 8-hydroxy-p-cymene; a,a,4-

trimethylbenzyl alcohol

CAS Number 1197-01-9
FEMA Number 3242
Molecular Weight 150.22 g/mol
Appearance Clear, colorless to pale yellow liquid
] Herbaceous, celery-like, mild citrus, woody;
Odor Profile
lacks the harsh phenolic bite of Thymol
. Soluble in ethanol, propylene glycol; slightly
Solubility ]
soluble in water (~1.8 g/L)
o Achiral (Symmetrical dimethyl substitution at
Chirality
C8)
Regulatory Status

e US FDA: GRAS (Generally Recognized As Safe) under 21 CFR 172.515.

o JECFA: Evaluated in 2007 (No safety concern at current levels of intake).

e EU: Listed in the Union List of Flavourings (FL No. 02.042).

Application Science: The Tertiary Alcohol

Advantage

Structural Stability vs. Phenols

In drug development and clear beverage formulation, a common failure mode is oxidative

browning.[1]
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e The Problem: Phenolic compounds like Thymol possess a hydroxyl group directly attached
to the aromatic ring. Under basic conditions or UV exposure, these form phenolate ions,
which oxidize to quinones (brown/red pigments).[1]

e The Solution: p-Cymen-8-ol has its hydroxyl group on the isopropyl side chain (position 8).
This tertiary alcohol structure prevents the formation of quinones. It retains the
"thyme/oregano” bio-signature but remains color-stable in aqueous formulations.

Metabolic Pathway (CYP450)

Understanding the metabolism is crucial for toxicity studies. p-Cymen-8-ol is both a metabolite
of p-Cymene and a precursor to further oxidation products.[1]

____________________________________________________________________________________________

Phase I Metabolism (Liver)

]

i

CYP450 (CYP2E1) CYP450 - — :

p-Cymene Benzylic Hydroxylation | p-Cymen-8-ol Further Oxidation Diol Derivatives !
4.

1

I

|

O-Glucuronide

o “1(e.g., p-C -7,8-diol :
(Precursor) (Target Compound) (S 2L E [9) Conjugate

(Glucuronidation)

Click to download full resolution via product page

Figure 1: Metabolic trajectory of p-Cymen-8-ol.[1] Note that it is a Phase | functionalization
product of p-Cymene, rendering it more polar for Phase Il conjugation.[1]

Protocol A: HPLC Quantification in Formulations

Objective: Accurate quantification of p-Cymen-8-ol in a flavor concentrate or pharmaceutical
syrup. Rationale: Gas Chromatography (GC) is common for volatiles, but HPLC is preferred
here to analyze the compound in agueous/syrup matrices without thermal degradation artifacts.

[1]

Materials

e Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 um).[1] Note: Mixed-mode columns
(like Newcrom R1) are also excellent if peak tailing is observed.
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o Mobile Phase A: 0.1% Formic Acid in Water (HPLC Grade).
o Mobile Phase B: Acetonitrile (ACN).
o Standard: p-Cymen-8-ol (>98% purity, CAS 1197-01-9).[1][2]
Step-by-Step Methodology
o Standard Preparation:
o Dissolve 10 mg p-Cymen-8-ol in 10 mL ACN (Stock: 1 mg/mL).
o Prepare serial dilutions (10, 50, 100, 200 pg/mL) in 50:50 Water:ACN.
e Sample Preparation:
o Dilute formulation 1:10 in ACN to break emulsions.
o Vortex for 30s; Centrifuge at 10,000 rpm for 5 mins to remove particulates.
o Filter supernatant through 0.22 um PTFE filter.
e Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

[¢]

[¢]

Injection Vol: 10 pL.

[e]

Detection: UV @ 210 nm (aromatic ring absorption) and 254 nm.

Gradient:

o

= 0-2 min: 20% B[1]

» 2-15 min: Linear ramp to 80% B

s 15-18 min: Hold 80% B

e System Suitability:
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o Retention time should be approx. 8-10 min (depending on column).

o Tailing factor must be < 1.5.[1]

Protocol B: Molecular Encapsulation (Beta-
Cyclodextrin)

Objective: Stabilize p-Cymen-8-ol against volatilization and mask its bitter "terpene" aftertaste
for oral drug delivery. Mechanism: The hydrophobic cavity of Beta-Cyclodextrin (3-CD) hosts

the p-Cymen-8-ol molecule, forming a host-guest inclusion complex.[1]

1. Solubilization
Dissolve (3-CD in Water
(50°C, Saturation)

Dropwise addition

2. Guest Addition
Add p-Cymen-8-ol (1:1 Molar Ratio)
in Ethanol solution

Constant agitation

3. Complexation
Stir 4 hours @ 50°C
(Kneading method optional)

Controlled cooling

4. Precipitation
Cool to 4°C overnight

Vacuum filtration

5. Recovery
Filter & Freeze Dry

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of p-Cymen-8-ol/3-CD inclusion complexes.

Protocol Steps

o Stoichiometry: Calculate 1:1 molar ratio.
o MW p-Cymen-8-ol = 150.22 g/mol .[1][3][4][2]
o MW [3-CD =1135 g/mol .
o Example: To encapsulate 150 mg of flavor, use 1.135 g of 3-CD.[1]
o Dissolution: Dissolve 3-CD in distilled water at 50°C until clear.
o Complexation:
o Dissolve p-Cymen-8-ol in a small volume of Ethanol (10% of water volume).[1]
o Add dropwise to the warm (-CD solution while stirring vigorously (600 rpm).

o Why Ethanol? It acts as a co-solvent to introduce the hydrophobic guest into the aqueous
phase before it enters the CD cauvity.

o Equilibration: Cover and stir for 4 hours at 50°C, then allow to cool slowly to room
temperature, then refrigerate (4°C) for 24 hours.

» Recovery: A white precipitate (the complex) will form. Filter, wash with a small amount of cold
water/ethanol, and lyophilize (freeze-dry).

References

o National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 14529, p-Cymen-8-ol.[1] Retrieved from [Link]

o Flavor and Extract Manufacturers Association (FEMA). FEMA GRAS Flavoring Substances
3242. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1581702/docs?utm_src=pdf-body-img#application-note-p-cymen-8-ol-in-flavor-modulation-drug-delivery
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://www.thegoodscentscompany.com/data/rw1004641.html
http://www.perflavory.com/docs/doc1004641.html
https://www.echemi.com/products/pid_Seven6685-2-4-methylphenylpropan-2-ol.html
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://www.femaflavor.org/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o European Food Safety Authority (EFSA). Scientific Opinion on Flavouring Group Evaluation
18, Revision 2 (FGE.18Rev2): Aliphatic, alicyclic and aromatic saturated and unsaturated
tertiary alcohols.[1] EFSA Journal.[1] Retrieved from [Link]

¢ Joint FAO/WHO Expert Committee on Food Additives (JECFA). Evaluation of certain food
additives and contaminants (WHO Technical Report Series 947). Retrieved from [Link]

¢ Good Scents Company. p-cymen-8-ol (CAS 1197-01-9) Data Sheet.[3][5] Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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